6-Bromo-3-ethylimidazo[1,2-a]pyrazine
Overview
Description
6-Bromo-3-ethylimidazo[1,2-a]pyrazine is a chemical compound with the formula C8H8BrN3. It is used in research and has a molecular weight of 226.07 .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyrazine derivatives, such as this compound, has been achieved through various strategies including condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination .Scientific Research Applications
Anti-inflammatory Activity : One study investigated the synthesis and anti-inflammatory activity of imidazo[1,2-a]pyrazine derivatives, which are chemically related to 6-Bromo-3-ethylimidazo[1,2-a]pyrazine. These compounds showed potential as anti-inflammatory agents (Abignente et al., 1992).
Uterine-Relaxing and Antibronchospastic Properties : Another study synthesized imidazo[1,2-a]pyrazine derivatives demonstrating uterine-relaxing and antibronchospastic activities. This suggests potential applications in treating conditions like asthma or for use in obstetrics (Sablayrolles et al., 1984).
Immunomodulatory and Anticancer Activities : Some novel derivatives of this compound exhibited significant immunomodulatory and anticancer activities, particularly against colon carcinoma and hepatocellular carcinoma cells (Abdel‐Aziz et al., 2009).
Industrial Synthesis and Drug Development : The compound has been utilized in the development of industrial processes for drug synthesis, highlighting its importance as a scaffold in medicinal chemistry (Baenziger et al., 2017).
Antimicrobial Activity : N-Arylimidazo[1,2-a]pyrazine-2-carboxamide derivatives, related to this compound, showed promising antimicrobial activity. This suggests their potential use in developing new antimicrobial agents (Jyothi & Madhavi, 2019).
Antiproliferative Agents : Derivatives of this compound have been explored for their potential as antiproliferative agents, particularly against cancer cell lines (Gomha et al., 2015).
Bronchodilatory Effects : Some studies focus on the synthesis of imidazo[1,2-a]pyrazine derivatives for their bronchodilatory effects, indicating potential use in respiratory diseases (Bonnet et al., 1992).
Mechanism of Action
Target of Action
Compounds with similar structures, such as imidazo[1,2-a]pyridine derivatives, have shown significant activity against multidrug-resistant tb (mdr-tb) and extensively drug-resistant tb (xdr-tb) .
Mode of Action
It is likely that the compound interacts with its targets in a manner similar to other imidazo[1,2-a]pyridine derivatives, leading to changes that inhibit the growth or function of the target organisms .
Biochemical Pathways
Given the compound’s potential activity against mdr-tb and xdr-tb , it may interfere with the biochemical pathways essential for the survival and replication of these bacteria.
Result of Action
Based on its potential activity against mdr-tb and xdr-tb , it can be inferred that the compound may lead to the death or inhibition of these bacteria.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 6-Bromo-3-ethylimidazo[1,2-a]pyrazine . For instance, storage conditions can affect the stability of the compound . Additionally, the compound’s effectiveness may be influenced by factors such as the pH of the environment, the presence of other substances, and the temperature .
Biochemical Analysis
Biochemical Properties
The biochemical properties of 6-Bromo-3-ethylimidazo[1,2-a]pyrazine are not well-documented in the literature. Compounds with similar imidazo[1,2-a]pyridine-3-carboxylate core have been synthesized and screened for their anti-proliferative activity against S. pneumoniae
Cellular Effects
The cellular effects of this compound are also not well-studied. Related compounds have shown anti-bacterial action against S. pneumoniae
Properties
IUPAC Name |
6-bromo-3-ethylimidazo[1,2-a]pyrazine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrN3/c1-2-6-3-11-8-4-10-7(9)5-12(6)8/h3-5H,2H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRSLTRFUFZDXKV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CN=C2N1C=C(N=C2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrN3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001277008 | |
Record name | Imidazo[1,2-a]pyrazine, 6-bromo-3-ethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001277008 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.07 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1464091-69-7 | |
Record name | Imidazo[1,2-a]pyrazine, 6-bromo-3-ethyl- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1464091-69-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Imidazo[1,2-a]pyrazine, 6-bromo-3-ethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001277008 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.